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Compound of Interest

Compound Name: ML141

Cat. No.: B1676636 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for ML141, a selective inhibitor of the Cdc42 GTPase. Due to the absence

of a publicly available, specific Safety Data Sheet (SDS) for ML141, the following procedures

are based on established best practices for the disposal of research-grade chemical

compounds with unknown comprehensive toxicity profiles.

Immediate Safety and Handling Precautions
Before handling ML141, it is crucial to adhere to standard laboratory safety protocols. Always

wear appropriate Personal Protective Equipment (PPE), including:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Work with ML141 should be conducted in a well-ventilated area, preferably within a chemical

fume hood, to minimize the risk of inhalation. In case of accidental contact, follow these first-aid

measures:
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and

seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

ML141 Chemical and Physical Properties
A summary of the known quantitative data for ML141 is presented in the table below. This

information is essential for understanding the compound's characteristics and for making

informed decisions regarding its handling and disposal.

Property Value Reference

Molecular Weight 407.49 g/mol [1]

Formula C₂₂H₂₁N₃O₃S [1]

CAS Number 71203-35-5 [1][2]

Purity ≥98% (HPLC) [1]

Solubility in DMSO 100 mM [1]

Storage Temperature Store at +4°C [1]

Step-by-Step Disposal Protocol for ML141
The disposal of ML141, like many research chemicals, should be treated as hazardous waste.

Under no circumstances should it be disposed of down the drain or in regular trash.[3][4][5]

Experimental Protocol: Waste Segregation and Collection
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Designate a Hazardous Waste Container: Use a clearly labeled, leak-proof container with a

secure screw-top lid for the collection of ML141 waste. The container must be compatible

with the chemical; a high-density polyethylene (HDPE) or glass container is generally

suitable.

Label the Container: The label must include the words "Hazardous Waste," the full chemical

name ("ML141"), the approximate concentration and quantity of the waste, and the date of

accumulation.[4]

Segregate Waste Streams:

Solid Waste: Collect unused or expired solid ML141, as well as contaminated items such

as gloves, weighing paper, and pipette tips, in the designated solid hazardous waste

container.

Liquid Waste: Solutions containing ML141 (e.g., from experiments or stock solutions)

should be collected in a separate, designated liquid hazardous waste container. Do not

mix with incompatible waste streams.[6]

Sharps Waste: Needles, syringes, or other contaminated sharps must be disposed of in a

designated sharps container that is puncture-resistant and leak-proof.[3]

Storage of Waste: Store the hazardous waste containers in a designated, secondary

containment area away from incompatible materials.[3][6][7] The storage area should be

secure and clearly marked.

Experimental Protocol: Arranging for Disposal

Contact Environmental Health and Safety (EHS): Once the waste container is full or ready

for disposal, contact your institution's Environmental Health and Safety (EHS) department or

equivalent hazardous waste management office.[4]

Provide Necessary Documentation: Be prepared to provide the EHS office with a completed

hazardous waste pickup request form, detailing the contents of the waste container.

Follow Institutional Procedures: Adhere to all institutional guidelines for the pickup, transport,

and final disposal of the hazardous chemical waste.
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ML141 Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of ML141.

Waste Generation Waste Collection & Segregation

Storage & Disposal

ML141 Waste Generated

Solid Waste
(Unused ML141, Contaminated PPE)

Liquid Waste
(ML141 Solutions)

Sharps Waste
(Contaminated Needles, etc.)

Labeled Solid
Hazardous Waste Container

Labeled Liquid
Hazardous Waste Container

Puncture-Proof
Sharps Container

Store in Secondary
Containment Area Contact EHS for Pickup Proper Disposal by

Authorized Personnel

Click to download full resolution via product page

Caption: A flowchart illustrating the procedural steps for the safe disposal of ML141 waste.

By adhering to these general yet crucial safety and disposal protocols, laboratory professionals

can mitigate risks and ensure the responsible management of chemical waste in their research

endeavors. Always consult your institution's specific guidelines and your EHS department for

any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1676636?utm_src=pdf-body
https://www.benchchem.com/product/b1676636?utm_src=pdf-body
https://www.benchchem.com/product/b1676636?utm_src=pdf-body-img
https://www.benchchem.com/product/b1676636?utm_src=pdf-body
https://www.benchchem.com/product/b1676636?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. ML 141 | Rho GTPases | Tocris Bioscience [tocris.com]

2. medchemexpress.com [medchemexpress.com]

3. campussafety.lehigh.edu [campussafety.lehigh.edu]

4. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

5. Chapter 20, Chemical Hygiene Plan: Chemical Waste Management | Environmental
Health & Safety | University of Nevada, Reno [unr.edu]

6. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]

7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

To cite this document: BenchChem. [Proper Disposal of ML141: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676636#ml141-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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